molecular formula C6H6N2O4 B8633849 2-Amino-5-nitrobenzene-1,3-diol CAS No. 88172-85-4

2-Amino-5-nitrobenzene-1,3-diol

Cat. No.: B8633849
CAS No.: 88172-85-4
M. Wt: 170.12 g/mol
InChI Key: YGGCPTAGDMOWGM-UHFFFAOYSA-N
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Description

2-Amino-5-nitrobenzene-1,3-diol is a useful research compound. Its molecular formula is C6H6N2O4 and its molecular weight is 170.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

88172-85-4

Molecular Formula

C6H6N2O4

Molecular Weight

170.12 g/mol

IUPAC Name

2-amino-5-nitrobenzene-1,3-diol

InChI

InChI=1S/C6H6N2O4/c7-6-4(9)1-3(8(11)12)2-5(6)10/h1-2,9-10H,7H2

InChI Key

YGGCPTAGDMOWGM-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1O)N)O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Acetamido-5-nitroresorcinol ditosylate (9.0 g, 0.017 mole) was added to cold sulfuric acid (25 ml, at or below 10° C.). The mixture was stirred cold an additional fifteen minutes and then at ambient temperature for 1.5 hours. The mixture was then poured into 250 ml ice water and sodium hydroxide (30 g, 0.75 mole) was slowly added. The mixture was then treated with sodium bicarbonate until it was no longer acidic, and aqueous solution was extracted twice with ethyl acetate (150 ml). The extracts were combined, dried over anhydrous magnesium sulfate, and evaporated under reduced pressure to yield a light yellow solid (2.5 g, 86.2 percent). TLC showed the product was pure.
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
30 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
Yield
86.2%

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